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Compound of Interest

Compound Name: Pentafluorophenyl acrylate

Cat. No.: B1630707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

pentafluorophenyl acrylate (PFPA), a reactive monomer increasingly utilized in the synthesis

of functional polymers for drug delivery, functional surfaces, and nanoparticles.[1] Given its

reactivity and potential hazards, a thorough understanding of its properties and the

implementation of stringent safety protocols are critical for all personnel involved in its handling

and use.

Chemical and Physical Properties
Pentafluorophenyl acrylate is a colorless to light yellow liquid with a characteristic acrylate

odor.[2][3] It is a combustible liquid and should be stored away from heat and ignition sources.

[4] Key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source

CAS Number 71195-85-2 [4]

Molecular Formula C₉H₃F₅O₂ [4]

Molecular Weight 238.11 g/mol [4]

Appearance
Colorless to light yellow clear

liquid
[2][3]

Boiling Point 145-149 °C [5]

Flash Point 68 °C (154.4 °F) - closed cup [4]

Density 1.446 g/mL [4]

Refractive Index n/D 1.434 [4]

Storage Temperature 2-8 °C [4]

Hazard Identification and Classification
Pentafluorophenyl acrylate is classified as a hazardous substance. It is crucial to understand

its potential health effects to ensure appropriate safety measures are taken.
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Hazard Class GHS Classification
Precautionary
Statements

Source

Skin Irritation
Causes skin irritation

(H315)

P264, P280,

P302+P352,

P332+P313,

P362+P364

[6][7]

Eye Irritation
Causes serious eye

irritation (H319)

P264, P280,

P305+P351+P338,

P337+P313

[6][7]

Respiratory Irritation
May cause respiratory

irritation (H335)

P261, P271,

P304+P340, P312
[6]

Combustible Liquid
Combustible liquid

(H227)

P210, P370+P378,

P403+P235
[2]

Toxicological Information Summary:

While comprehensive quantitative toxicity data such as LD50 or LC50 values are not readily

available in the provided search results, the existing safety data sheets indicate the following:

Ingestion: Not classified as "harmful by ingestion" based on a lack of corroborating animal or

human evidence.[6]

Inhalation: Not thought to produce adverse health effects or irritation of the respiratory tract

based on animal models, but good hygiene practice dictates minimizing exposure.[6]

Skin Contact: Not thought to produce adverse health effects or skin irritation upon contact

based on animal models, but suitable gloves are recommended.[6]

Eye Contact: Can cause eye irritation and damage in some individuals.[6]

Chronic Exposure: Long-term exposure is not thought to produce chronic adverse health

effects based on animal models; however, all routes of exposure should be minimized.[6]

Detailed Experimental and Handling Protocols
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Adherence to strict protocols is paramount when working with pentafluorophenyl acrylate to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye Protection: Chemical safety goggles are required. A face shield should be worn if there

is a splash hazard.[7]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[7]

Skin and Body Protection: A lab coat or chemical-resistant apron is required. Protective

boots may be necessary depending on the scale of work.[7]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of vapors.[6][7] If engineering controls are not

sufficient, a vapor respirator may be required.[7]

Click to download full resolution via product page

Safe Handling Procedures
Ventilation: Always handle pentafluorophenyl acrylate in a well-ventilated area, preferably

within a certified chemical fume hood.[6] The atmosphere should be regularly checked

against established exposure standards.[6]

Avoid Contact: Avoid all personal contact, including inhalation of vapors and contact with skin

and eyes.[6]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[6] Wash hands

and face thoroughly with soap and water after handling.[6]

Clothing: Contaminated work clothes should be laundered separately before reuse.[6]
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Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[8] Take precautionary measures against static discharge.[8]

Storage
Proper storage is crucial to maintain the stability and safety of pentafluorophenyl acrylate.

Temperature: Store in a refrigerator at 2-8°C.[4]

Container: Keep containers securely sealed when not in use.[6] Use polyethylene or

polypropylene containers as recommended by the manufacturer.[6] Ensure all containers are

clearly labeled and free from leaks.[6]

Incompatible Materials: The substance is unstable in the presence of incompatible materials.

[6] While a comprehensive list is not provided, it is known to be reactive towards

nucleophiles such as amines.[1] Avoid contact with moisture.[6] Store under an inert

atmosphere, such as argon.[6]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is essential.

First-Aid Measures
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Exposure Route First-Aid Protocol Source

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If feeling unwell, call

a POISON CENTER or doctor.

[8]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water and

soap. If skin irritation occurs,

get medical advice/attention.

[7][8]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention. Seek

immediate medical attention

from an ophthalmologist.

[6][8]

Ingestion

Immediately make the victim

drink water (two glasses at

most). Consult a physician.

[8]

Fire-Fighting Measures
Extinguishing Media: Use water spray, foam, carbon dioxide (CO2), or dry powder.[8] There

is no restriction on the type of extinguisher that may be used.[6]

Hazards from Combustion: May emit corrosive fumes upon combustion, including carbon

oxides and hydrogen fluoride.[6][8] Vapors are heavier than air and may spread along floors,

and can form explosive mixtures with air upon intense heating.[8]

Fire-Fighting Instructions: Alert the fire brigade.[6] Wear self-contained breathing apparatus

and protective gloves.[6][8] Prevent spillage from entering drains or watercourses.[6] Cool

fire-exposed containers with water spray from a protected location.[6]
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Accidental Release Measures (Spill Cleanup)
A clear and systematic approach is necessary for cleaning up spills of pentafluorophenyl
acrylate.
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Detailed Spill Cleanup Protocol:

Immediate Actions:

Clear the area of all personnel and move upwind of the spill.[6]

Alert the fire brigade and inform them of the location and nature of the hazard.[6]

Do not breathe vapors or aerosols.[8] Avoid substance contact.[8]

Ensure adequate ventilation.[8]

Keep away from heat and sources of ignition.[8]

Containment and Cleanup:

Wear appropriate personal protective equipment, including breathing apparatus and

protective gloves.[6]

Prevent the spillage from entering drains or watercourses.[6]

For minor spills, contain and absorb the spill with sand, earth, inert material, or vermiculite.

[6]

Wipe up the absorbed material and place it in a suitable, labeled container for waste

disposal.[6]

For major spills, contain the spill with sand, earth, or vermiculite.[6] Collect the recoverable

product into labeled containers for recycling or disposal.[6]
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Decontamination and Disposal:

After cleanup operations, decontaminate and launder all protective clothing and equipment

before storing and reusing.[6]

Wash the spill area and prevent runoff into drains.[6]

Collect solid residues and seal them in labeled drums for disposal.[6]

Dispose of the contents and container to an authorized hazardous or special waste

collection point in accordance with any local regulations.[2]

Disposal Considerations
All waste materials, including empty containers, should be disposed of in accordance with

local, state, and federal regulations.[2] Do not allow the product to enter drains.[8]

Conclusion
Pentafluorophenyl acrylate is a valuable monomer in the development of advanced functional

polymers. However, its safe use is contingent upon a comprehensive understanding of its

hazards and the strict implementation of the safety and handling precautions outlined in this

guide. By adhering to these protocols, researchers, scientists, and drug development

professionals can mitigate the risks associated with this chemical and ensure a safe working

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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